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Compound of Interest

Compound Name: Methyl 2-(4-oxocyclohexyl)acetate

Cat. No.: B1320818 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate safety,

operational, and disposal information for Methyl 2-(4-oxocyclohexyl)acetate.

Chemical Identifier:

Name Methyl 2-(4-oxocyclohexyl)acetate

Synonyms Methyl (4-oxocyclohexyl)acetate

CAS Number 66405-41-2

Molecular Formula C9H14O3

Molecular Weight 170.21 g/mol

Primary Hazards Irritant

Hazard Identification and Precautionary Measures
Methyl 2-(4-oxocyclohexyl)acetate is classified with the following hazards:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1]
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H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning

It is crucial to adhere to the following precautionary statements:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[1][2][4][5]

P270: Do not eat, drink or smoke when using this product.[1][2][5]

P271: Use only outdoors or in a well-ventilated area.[1][2][4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][4]

[5]

Operational Plan for Safe Handling
1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that

conform to EN166, AS/NZS 1337.1, or an equivalent national standard.[1]

Skin Protection:
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Wear protective gloves. The specific glove material should be selected based on the

breakthrough time and permeation rate for the substance.

Wear a lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator.[1]

Contact Lenses: It is advisable to avoid wearing contact lenses as they can absorb and

concentrate irritants.[1]

3. Handling Procedures:

Avoid all personal contact with the chemical, including inhalation.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1][2]

[5]

Keep containers securely sealed when not in use.[1]

Wash hands thoroughly with soap and water after handling the chemical.[1][4][5]

Contaminated work clothes should be laundered separately before reuse.[1]

4. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed.[1][6]

Store away from incompatible materials.

Emergency Procedures
Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,

ensuring to irrigate the entire eye by keeping eyelids apart. Seek immediate medical

attention.[1]
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Skin Contact: If skin or hair contact occurs, flush the affected area with running water and

soap. If irritation persists, seek medical attention.[1] Remove contaminated clothing and

wash it before reuse.[4][5]

Inhalation: If fumes are inhaled, move the individual to fresh air. If breathing is difficult, seek

medical attention.[1][4][6]

Ingestion: If swallowed, immediately give a glass of water. Do not induce vomiting. Seek

medical advice.[1]

Spills: In case of a spill, immediately evacuate the area. Wear appropriate PPE, including

respiratory protection. Clean up the spill using dry, clean-up procedures and avoid

generating dust.[1] Collect the residue and place it in a sealed container for disposal.[1]

Prevent the spill from entering drains or waterways.[1]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

1. Waste Collection:

Collect all residues and contaminated materials (e.g., gloves, absorbent paper) in a clearly

labeled, sealed, and appropriate waste container.

2. Disposal Route:

Dispose of the chemical waste through an authorized hazardous or special waste collection

point.[1]

Do not dispose of it down the drain or in regular trash.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

If recycling options are available for the chemical or its container, consult the manufacturer or

your EHS department.
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Quantitative Data
Property Value

Molecular Formula C9H14O3

Molecular Weight 170.21 g/mol

OSHA PEL Not available

NIOSH REL Not available

ACGIH TLV Not available

Experimental Workflow
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Workflow for Handling Methyl 2-(4-oxocyclohexyl)acetate
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Caption: A flowchart outlining the key steps for the safe handling and disposal of Methyl 2-(4-
oxocyclohexyl)acetate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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